Cas no 5470-85-9 (1,3-Dioxolane-4-ethanol,2-phenyl-)

• Product Name: 1,3-Dioxolane-4-ethanol,2-phenyl-
• CAS No: 5470-85-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 382638
• PubChem ID: 231560
• Update Time: 2025-04-19

1,3-Dioxolane-4-ethanol,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-ethanol,2-phenyl-
• 2-(2-phenyl-1,3-dioxolan-4-yl)ethanol
• 2-(2-phenyl-1,3-dioxolan-4-yl)ethan-1-ol
• 5470-85-9
• DTXSID30970005
• NSC27993
• NSC-27993

• Inchi： 1S/C11H14O3/c12-7-6-10-8-13-11(14-10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： CUEOVEALVHXHJR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC1CCO

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 323.7°Cat760mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.527
• PSA: 38.69
• LogP: 1.48300